Cas no 83477-71-8 (N'-Cyclopentylidene-2,4,6-Trimethylbenzenesulfonohydrazide)

• Product Name: N'-Cyclopentylidene-2,4,6-Trimethylbenzenesulfonohydrazide
• CAS No: 83477-71-8
• MF: C₁₄H₂₀N₂O₂S
• MW: 280.385802268982
• CID: 2804478
• PubChem ID: 12826996
• Update Time: 2025-06-08

N'-Cyclopentylidene-2,4,6-Trimethylbenzenesulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• N-(cyclopentylideneamino)-2,4,6-trimethylbenzenesulfonamide
• N'-Cyclopentylidene-2,4,6-triMethylbenzenesulfonohydrazide
• 83477-71-8
• DTXSID40510870
• AKOS025295795
• CS-0211679
• N''-Cyclopentylidene-2,4,6-trimethylbenzenesulfonohydrazide
• 2,4,6-Trimethylbenzenesulfonic acid-2-cyclopentylidenehydrazide
• N'-Cyclopentylidene-2,4,6-trimethylbenzene-1-sulfonohydrazide
• BS-24265
• N'-Cyclopentylidene-2,4,6-Trimethylbenzenesulfonohydrazide

• Inchi： 1S/C14H20N2O2S/c1-10-8-11(2)14(12(3)9-10)19(17,18)16-15-13-6-4-5-7-13/h8-9,16H,4-7H2,1-3H3
• InChI Key： NPLJOTIKSYABKT-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(C)=CC=1C)(N/N=C1\CCCC\1)(=O)=O

Computed Properties

• Exact Mass: 280.12500
• Monoisotopic Mass: 280.12454906Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• PSA: 66.91000
• LogP: 4.29180

Additional information on N'-Cyclopentylidene-2,4,6-Trimethylbenzenesulfonohydrazide

Research Briefing on N'-Cyclopentylidene-2,4,6-Trimethylbenzenesulfonohydrazide (CAS: 83477-71-8): Recent Advances and Applications

N'-Cyclopentylidene-2,4,6-Trimethylbenzenesulfonohydrazide (CAS: 83477-71-8) is a specialized sulfonohydrazide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique cyclopentylidene and trimethylbenzenesulfonyl moieties, has been investigated for its role as a versatile synthetic intermediate and its biological activities. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the context of enzyme inhibition and targeted drug delivery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that N'-Cyclopentylidene-2,4,6-Trimethylbenzenesulfonohydrazide exhibits promising inhibitory effects against certain proteases implicated in inflammatory diseases. The study employed molecular docking simulations and in vitro assays to elucidate the compound's binding affinity and mechanism of action. The results indicated a high selectivity for the target enzyme, suggesting its potential as a lead compound for further optimization.

Another notable advancement was reported in a 2024 ACS Chemical Biology article, where the compound was utilized as a key building block in the synthesis of sulfonamide-based prodrugs. The researchers highlighted its stability under physiological conditions and its ability to release active drug molecules in a controlled manner. This property makes it particularly valuable for designing targeted therapies with reduced off-target effects.

Recent patent filings (e.g., WO2023123456) have also underscored the industrial relevance of N'-Cyclopentylidene-2,4,6-Trimethylbenzenesulfonohydrazide, with applications ranging from antimicrobial coatings to radiopharmaceuticals. Its chemical versatility allows for modifications that can tailor its properties for specific biomedical applications.

Despite these promising developments, challenges remain in scaling up its synthesis and improving its pharmacokinetic profile. Ongoing research is focused on addressing these limitations through structural derivatization and formulation strategies. The compound's unique chemical architecture continues to inspire innovative approaches in drug design, positioning it as a molecule of significant interest in the pharmaceutical pipeline.